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Compound of Interest

Compound Name: PFI-3

Cat. No.: B1191706 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical probes like PFI-3 are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, step-by-step information for the safe

disposal of PFI-3, a potent and selective inhibitor of the SMARCA2/4 and polybromo 1

(PBRM1) bromodomains. Adherence to these procedures is critical for minimizing

environmental impact and safeguarding laboratory personnel.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

provided by the manufacturer for specific handling and safety information. While PFI-3 is not

classified as an acutely hazardous substance, standard laboratory safety protocols should be

strictly followed. Always wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, when handling PFI-3 in its solid or dissolved form.

Step-by-Step Disposal Procedures
The proper disposal of PFI-3, as with any laboratory chemical, is contingent on national and

local regulations, as well as the specific policies of your institution. The following is a general

procedural guide based on common best practices for the disposal of non-hazardous chemical

waste.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

specific hazards, handling, and disposal requirements of PFI-3. Always review the SDS from
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your supplier before proceeding.

Determine the Waste Category: Based on the SDS and your local regulations, determine if

the PFI-3 waste (in solid form or in solution) is classified as hazardous or non-hazardous

waste. In most cases, small quantities of research chemicals like PFI-3 are managed as

chemical waste.

Segregate the Waste: Do not mix PFI-3 waste with other chemical waste streams unless

explicitly permitted by your institution's waste management guidelines. It should be collected

in a dedicated, properly labeled waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("PFI-3"), the concentration (if in solution), and any relevant hazard warnings as indicated in

the SDS.

Waste Collection: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it is collected by your institution's environmental health and

safety (EHS) department or a licensed chemical waste disposal contractor.

Disposal of Empty Containers: Empty containers that held PFI-3 should be triple-rinsed with

a suitable solvent (e.g., the solvent used to dissolve the PFI-3). The rinsate should be

collected and disposed of as chemical waste. After thorough cleaning, the container can be

disposed of as regular laboratory glass or plastic waste, in accordance with your institution's

policies.

PFI-3 Properties and Storage
The following table summarizes key quantitative data for PFI-3, which is essential for its proper

handling and storage.
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Property Value Source

Molecular Weight 321.37 g/mol [1]

Storage Temperature (Solid) -20°C [1][2]

Storage (in Solution) Up to 1 month at -20°C [2]

Solubility (DMSO) ≥ 25 mg/mL [3]

Solubility (DMF) ≥ 25 mg/mL [3]

Stability ≥ 4 years (as supplied) [3]

PFI-3 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PFI-3, from

initial handling to final disposal.
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Caption: Workflow for the safe disposal of PFI-3.

By adhering to these procedures and consulting the appropriate safety resources, laboratory

professionals can ensure the safe and responsible management of PFI-3 waste, fostering a

culture of safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1191706?utm_src=pdf-custom-synthesis
https://file.medchemexpress.eu/batch_PDF/HY-P71147/PRDX3-Protein-Human-SDS-MedChemExpress.pdf
https://documents.tocris.com/pdfs/tocris_msds/6831_sds.pdf?1752899368
https://cdn.caymanchem.com/cdn/msds/43486m.pdf
https://www.benchchem.com/product/b1191706#pfi-3-proper-disposal-procedures
https://www.benchchem.com/product/b1191706#pfi-3-proper-disposal-procedures
https://www.benchchem.com/product/b1191706#pfi-3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1191706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

